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Compound of Interest

Tert-butyl 3-ethynylpiperidine-1-
Compound Name:

carboxylate
CAS No.: 664362-16-7
Cat. No.: B1288999

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the storage, handling, and safety
considerations for 1-BOC-3-ethynylpiperidine (tert-butyl 3-ethynylpiperidine-1-carboxylate),
a key building block in medicinal chemistry and drug development. The information is compiled
to ensure safe laboratory practices and maintain the integrity of the compound.

Chemical and Physical Properties

While specific experimental data for 1-BOC-3-ethynylpiperidine is not widely published, the
following table summarizes its known properties and those of closely related compounds to
provide a useful reference.
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Property Value Source/Analogy
Molecular Formula C12H19NO2 ChemScene[1]
Molecular Weight 209.28 g/mol ChemScene[1]
Inferred from related
Appearance White to light yellow solid compounds like 1-Boc-3-
piperidone[2][3]
] ] 35-40 °C (for 1-Boc-3- ) )
Melting Point o Sigma-Aldrich, Chem-Impex[2]
piperidone)
Boiling Point Not available
Soluble in organic solvents
. ) Inferred from related
Solubility (e.g., dichloromethane, ethyl
compounds[3]
acetate)
Purity >97% ChemScene[1]
CAS Number 664362-16-7 ChemScene[1]

Storage and Stability

Proper storage of 1-BOC-3-ethynylpiperidine is crucial to prevent degradation and maintain its

reactivity. There is some variation in the recommended storage temperatures from different

suppliers.

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemscene.com/product/664362-16-7.html
https://www.chemscene.com/product/664362-16-7.html
https://www.chemimpex.com/products/14333
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8428473.htm
https://www.chemimpex.com/products/14333
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8428473.htm
https://www.chemscene.com/product/664362-16-7.html
https://www.chemscene.com/product/664362-16-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Storage Condition

Recommendation

Rationale

Store in a refrigerator at 2-8°C.

While some suppliers state
room temperature storage is
acceptable, refrigeration is the

more conservative and

Temperature 2] recommended approach to
minimize potential degradation
of the ethynyl group and the
BOC-protecting group over
time.

The ethynyl group can be
Store under an inert sensitive to oxidation. An inert
Atmosphere atmosphere (e.g., argon or atmosphere will help to
nitrogen). preserve the compound's
integrity.
] ) Prevents contamination from
) Keep in a tightly sealed ] )
Container ) atmospheric moisture and
container.
oxygen.
While not explicitly stated for
) ) this compound, it is good
Light Protect from light.

practice for complex organic

molecules.

Stability Considerations:

The tert-butoxycarbonyl (BOC) protecting group is generally stable to bases, nucleophiles, and

catalytic hydrogenation. However, it is labile to acidic conditions. The terminal alkyne can be

sensitive to certain reaction conditions and may undergo undesired side reactions such as

homocoupling.

Safety and Handling

A specific Safety Data Sheet (SDS) for 1-BOC-3-ethynylpiperidine is not readily available in

English. The following safety information is based on the known hazards of similar N-BOC
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protected piperidine derivatives.

Hazard Identification

Based on analogous compounds, 1-BOC-3-ethynylpiperidine is anticipated to have the
following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

| : : PPE)

Protection Type Recommendation

Wear chemical safety goggles or a face shield.

[4]

Eye/Face Protection

) ] Wear nitrile or other suitable chemical-resistant
Skin Protection )
gloves. A lab coat is mandatory.[4]

Use in a well-ventilated area, preferably a
Respiratory Protection chemical fume hood. If dusts are generated, a

NIOSH-approved respirator may be necessary.

Handling Procedures

Due to the potential air-sensitivity of the terminal alkyne, it is recommended to handle 1-BOC-3-
ethynylpiperidine under an inert atmosphere, especially for reactions that are sensitive to
oxidation or moisture.

Workflow for Safe Handling and Use:
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Safe Handling Workflow for 1-BOC-3-ethynylpiperidine

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Inert Atmosphere Workspace
(Glovebox or Schlenk Line)

Gather Dried Glassware and Reagents

Handling & Reaction

Equilibrate Compound to Room
Temperature Under Inert Gas

Weigh Compound and Dissolve
in Anhydrous Solvent

Perform Reaction Under
Inert Atmosphere

Cleanup & Disposal

Quench Reaction Appropriately

Dispose of Waste in
Designated Chemical Waste Containers

Clean Glassware and Workspace

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-BOC-3-ethynylpiperidine.
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Experimental Protocols

Detailed experimental protocols for reactions specifically using 1-BOC-3-ethynylpiperidine are
not abundant in the literature. However, as a terminal alkyne, it is a suitable substrate for
common cross-coupling reactions. The following is a representative, general protocol for a
Sonogashira coupling reaction, which should be optimized for specific substrates and
conditions.

General Protocol for Sonogashira Coupling

This protocol describes the coupling of 1-BOC-3-ethynylpiperidine with an aryl halide.
Materials:

e 1-BOC-3-ethynylpiperidine

e Aryl halide (e.qg., aryl iodide or bromide)

o Palladium catalyst (e.g., Pd(PPhs)4 or PdClz2(PPhs)2)

o Copper(l) iodide (Cul)

e Anhydrous amine base (e.g., triethylamine or diisopropylamine)

e Anhydrous solvent (e.g., THF or DMF)

o Schlenk flask and other appropriate oven-dried glassware

Inert gas supply (argon or nitrogen)

Procedure:

e To an oven-dried Schlenk flask under an inert atmosphere, add the aryl halide (1.0 eq),
palladium catalyst (e.g., 2-5 mol%), and Cul (e.g., 5-10 mol%).

o Evacuate and backfill the flask with inert gas three times.

e Add anhydrous solvent and the amine base via syringe.
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 In a separate flask, dissolve 1-BOC-3-ethynylpiperidine (1.1-1.5 eq) in a minimal amount of
anhydrous solvent under an inert atmosphere.

e Slowly add the solution of 1-BOC-3-ethynylpiperidine to the reaction mixture at room
temperature.

 Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) and monitor its
progress by TLC or LC-MS.

» Upon completion, cool the reaction to room temperature and quench with a saturated
agueous solution of ammonium chloride.

o Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

» Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel.

Disposal

All waste materials containing 1-BOC-3-ethynylpiperidine or its reaction byproducts should be
disposed of in accordance with local, state, and federal regulations.

» Solid Waste: Collect any solid waste contaminated with the compound in a designated solid
chemical waste container.

» Liquid Waste: Collect organic and aqueous waste streams in separate, appropriately labeled
containers. Do not dispose of down the drain.

Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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